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Compound of Interest

Compound Name: Aromadendrene oxide 2

Cat. No.: B1612369 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Aromadendrene oxide 2, including operational and disposal plans. By offering clear,

procedural guidance, we aim to be your preferred source for laboratory safety and chemical

handling information, fostering a deep trust that extends beyond the product itself.

Essential Safety Information at a Glance
Aromadendrene oxide 2 is a combustible liquid that requires careful handling to prevent

contact and inhalation. While a comprehensive Globally Harmonized System (GHS)

classification is not readily available for Aromadendrene oxide 2, information from suppliers

and data for the related compound, Aromadendrene, suggest that it should be handled with

caution. Potential hazards may include skin and eye irritation, and it is advisable to avoid

breathing its vapors.

Personal Protective Equipment (PPE)
When working with Aromadendrene oxide 2, the following personal protective equipment is

essential:
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PPE Category Specific Recommendations

Eye Protection Chemical safety goggles or glasses.[1]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Aromadendrene oxide 2 is

crucial for safe handling and storage.

Property Value

CAS Number 85710-39-0[1]

Molecular Formula C₁₅H₂₄O[1]

Molecular Weight 220.35 g/mol [1]

Appearance Liquid

Flash Point 100 °C (212 °F)

Storage Class Combustible liquids[1]

Procedural Guidance for Safe Handling
Following a structured workflow is critical to minimize risks when handling Aromadendrene
oxide 2. This diagram outlines the key steps from preparation to disposal.
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Workflow for Handling Aromadendrene Oxide 2

Preparation

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Work in a well-ventilated area
(Fume Hood)

Handling

Storage Spill & Emergency Disposal Avoid contact with
skin and eyes Avoid inhaling vapors

Store in a cool, dry place Keep container tightly sealed Evacuate area Absorb with inert material Provide First Aid Dispose as hazardous waste
in accordance with local regulations

Click to download full resolution via product page

Workflow for Handling Aromadendrene Oxide 2

Step-by-Step Protocols
Preparation

Review Safety Information: Before handling, thoroughly review this guide and any available

safety data.
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Ensure Proper Ventilation: Set up your workspace in a well-ventilated area, preferably within

a chemical fume hood.

Assemble PPE: Put on all required personal protective equipment, including safety goggles,

chemically resistant gloves, and a lab coat.

Handling
Avoid Direct Contact: Handle the substance carefully to prevent contact with skin and eyes.

Prevent Inhalation: Do not breathe in the vapors.

Grounding: If transferring large quantities, take precautionary measures against static

discharge.

Storage
Container: Keep the container tightly sealed to prevent evaporation and contamination.

Conditions: Store in a cool, dry place away from heat and ignition sources. As a combustible

liquid, it should be stored accordingly.[1]

Spill and Emergency Procedures
In Case of a Spill:

Evacuate the immediate area.

If safe to do so, contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.

Ventilate the area.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Seek medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek medical attention.

Disposal
Waste Classification: Dispose of unused Aromadendrene oxide 2 and any contaminated

materials as hazardous waste.

Regulations: Adhere to all local, state, and federal regulations for chemical waste disposal.

Do not dispose of it down the drain or in regular trash.

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling Aromadendrene oxide 2, ensuring a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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